2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide

• Molecular Formula: C15H16N6OS3
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 2-[(5-benzyl-4-methyl-1,2,4-triazol-3-yl)sulfanyl]-N-(5-methylsulfanyl-1,3,4-thiadiazol-2-yl)acetamide
• InChI: InChI=1S/C15H16N6OS3/c1-21-11(8-10-6-4-3-5-7-10)17-19-14(21)24-9-12(22)16-13-18-20-15(23-2)25-13/h3-7H,8-9H2,1-2H3,(H,16,18,22)
• InChI Key: OBIPFLGXRPRIAC-UHFFFAOYSA-N
• SMILES: CN1C(=NN=C1SCC(=O)NC2=NN=C(S2)SC)CC3=CC=CC=C3

Description

2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide is a chemical compound that has been of interest to scientists due to its potential applications in the field of medicine. This compound is known to have various biochemical and physiological effects, which make it a promising candidate for further research.

Mechanism of Action

The mechanism of action of 2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide is not fully understood. However, it is believed that the compound works by inhibiting certain enzymes or proteins involved in the growth and proliferation of cancer cells or bacteria.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. These include inhibition of cell growth and proliferation, induction of apoptosis (programmed cell death), and inhibition of angiogenesis (the formation of new blood vessels).

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide in lab experiments include its potent antimicrobial and anticancer properties, as well as its relatively low toxicity. However, the limitations of using this compound include its complex synthesis method and the lack of understanding of its mechanism of action.

Future Directions

Future research on 2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide could focus on the following areas:
1. Investigation of the compound's mechanism of action to better understand its potential therapeutic applications.
2. Optimization of the synthesis method to improve the yield and purity of the compound.
3. Evaluation of the compound's efficacy and toxicity in preclinical and clinical studies.
4. Development of novel drug delivery systems to improve the pharmacokinetics and pharmacodynamics of the compound.
5. Investigation of the compound's potential use in combination with other drugs or therapies for enhanced efficacy.

Synthesis Methods

The synthesis of 2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide can be achieved through a multi-step process involving the use of various reagents and solvents. The exact method of synthesis may vary depending on the specific application and desired properties of the compound.

Scientific Research Applications

2-[(5-benzyl-4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-[5-(methylsulfanyl)-1,3,4-thiadiazol-2-yl]acetamide has been studied for its potential use in the treatment of various diseases, including cancer and bacterial infections. The compound has been shown to have antimicrobial and anticancer properties, making it a promising candidate for further research.